Cas no 1270565-28-0 (1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE)

• Product Name: 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE
• CAS No: 1270565-28-0
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 5582518
• PubChem ID: 67974786
• Update Time: 2026-03-11

1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE
• 2-Pyridinemethanamine, 5-bromo-4-methyl-α-(trifluoromethyl)-
• SCHEMBL9939156
• N14931
• 1270565-28-0
• 1-(5-bromo-4-methylpyridin-2-yl)-2,2,2-trifluoroethanamine

• Inchi： 1S/C8H8BrF3N2/c1-4-2-6(14-3-5(4)9)7(13)8(10,11)12/h2-3,7H,13H2,1H3
• InChI Key： HUKVUJIXXGKWSQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)C(C(F)(F)F)N

Computed Properties

• Exact Mass: 267.98230g/mol
• Monoisotopic Mass: 267.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.594±0.06 g/cm3(Predicted)
• Boiling Point: 291.3±40.0 °C(Predicted)
• pka: 4.94±0.50(Predicted)

Additional information on 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE

Professional Introduction to Compound with CAS No 1270565-28-0 and Product Name: 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE

Compound with the CAS number 1270565-28-0 and the product name 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a 5-bromo-4-methyl(2-pyridyl) moiety combined with a 2,2,2-trifluoroethylamine group imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry.

The 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE structure is particularly noteworthy for its versatility in medicinal chemistry. The bromine substituent at the 5-position of the pyridine ring enhances electrophilic substitution reactions, facilitating further functionalization. This feature is particularly useful in the synthesis of more complex molecules, where precise control over regioselectivity is essential. Additionally, the trifluoroethylamine group introduces fluorine atoms, which are known to influence metabolic stability and binding affinity in drug candidates.

Recent advancements in computational chemistry have highlighted the importance of fluorinated compounds in modern drug design. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of molecules, leading to improved pharmacokinetic profiles. In particular, the trifluoroethylamine moiety has been shown to enhance lipophilicity and reduce metabolic degradation, making it a preferred choice for designing orally active drugs. This compound exemplifies how strategic incorporation of fluorine can optimize drug-like properties.

In the realm of medicinal chemistry, the 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE derivative serves as a versatile building block for synthesizing novel therapeutic agents. The pyridine scaffold is a common motif in many bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The bromo-substituted pyridine ring allows for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic systems.

One of the most promising applications of this compound lies in its use as a precursor for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE structure, researchers can fine-tune binding interactions with kinase active sites. Recent studies have demonstrated that fluorinated pyridines can enhance binding affinity and selectivity towards target kinases, leading to more effective therapeutic interventions.

The influence of fluorine on molecular properties has also been explored in the context of vaccine development. Fluorinated compounds have been shown to improve vaccine stability and immunogenicity. The trifluoroethylamine group in this compound could potentially enhance vaccine efficacy by influencing antigen processing and presentation. This opens up new avenues for designing next-generation vaccines with improved performance characteristics.

From a synthetic chemistry perspective, the 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE derivative offers a unique platform for exploring novel synthetic methodologies. The combination of bromine and amine functionalities allows for diverse reaction pathways, including nucleophilic substitution and condensation reactions. These reactions can be tailored to introduce additional functional groups or modify existing ones, enabling the rapid assembly of complex molecular architectures.

The growing interest in fluorinated compounds underscores their significance in modern pharmaceutical research. The ability to fine-tune physicochemical properties through strategic fluorination has led to significant advancements in drug discovery. The 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE compound exemplifies this trend by integrating multiple functional elements that enhance both synthetic utility and biological activity.

In conclusion, compound with CAS No 1270565-28-0 and product name 1-(5-BROMO-4-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE represents a promising tool for researchers in pharmaceuticals and chemical biology. Its unique structural features make it valuable for synthesizing novel therapeutic agents and exploring new synthetic strategies. As computational methods continue to advance our understanding of molecular interactions, compounds like this will play an increasingly important role in drug development efforts worldwide.